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Compound of Interest

Compound Name: A1120

Cat. No.: B1666370

The designation "A 1120" is applied to a variety of chemical compounds and materials across
diverse scientific and industrial fields, leading to potential ambiguity for researchers, scientists,
and drug development professionals. A comprehensive review of scientific and technical
literature reveals that "A 1120" can refer to at least five distinct substances, each with unique
properties, applications, and handling requirements. This ambiguity necessitates careful
clarification to ensure the accurate preparation of solutions and the assessment of their
stability.

The distinct entities identified as "A 1120" include:

e A1120 (Non-retinoid RBP4 Antagonist): A compound investigated for its potential in treating
conditions like atrophic age-related macular degeneration and Stargardt disease. Its
mechanism involves inhibiting the interaction between retinol-binding protein 4 (RBP4) and
transthyretin (TTR).[1][2]

e TPST-1120 (PPARa Inhibitor): An oral small molecule inhibitor of peroxisome proliferator-
activated receptor alpha (PPAROQ). It is under investigation as a cancer therapy, with a dual
mechanism of action that includes impairing tumor proliferation and reprogramming the
tumor microenvironment.[3][4][5][6]

» BIBF 1120 (Nintedanib): A triple angiokinase inhibitor that targets vascular endothelial growth
factor receptor (VEGFR), fibroblast growth factor receptor (FGFR), and platelet-derived
growth factor receptor (PDGFR). It is used in the treatment of various cancers and idiopathic
pulmonary fibrosis.[7][8]
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e INV-1120 (EP4 Receptor Antagonist): A selective, oral small molecule antagonist of the
prostaglandin E2 (PGE2) receptor EP4. It has been studied in preclinical and clinical settings
for its potential anti-tumor activity in advanced solid tumors.[9]

o Silquest A-1120: A diamino functional silane used as an adhesion promoter in a wide range
of applications, including sealants, adhesives, and molding compounds. It enhances the
bonding of amino-reactive resins to inorganic and plastic surfaces.[10][11][12]

Given the disparate nature of these substances, from pharmaceuticals to industrial chemicals,
the protocols for solution preparation and the factors affecting their stability will vary
significantly. For instance, the solvent system, optimal concentration, pH, temperature, and light
sensitivity for a biological antagonist like A1120 will be fundamentally different from those for an
industrial silane like Silquest A-1120.

To provide accurate and relevant Application Notes and Protocols, it is imperative that the
specific "A 1120" of interest is identified. Without this clarification, any provided information on
solution preparation and stability would be generic at best and dangerously inaccurate at worst,
potentially leading to failed experiments, wasted resources, and safety hazards.

Researchers, scientists, and drug development professionals are strongly urged to verify the
precise identity of "A 1120" they are working with by consulting primary documentation such as
supplier specifications, certificates of analysis, or relevant scientific literature before proceeding
with any experimental work.

Once the specific compound is identified, a detailed protocol can be developed, outlining the
appropriate solvent(s), dissolution procedures, storage conditions (temperature, light
exposure), and methods for assessing stability over time (e.g., chromatography, spectroscopy).
This will ensure the integrity of the prepared solutions and the reliability of the experimental
results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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